Cas no 2248306-13-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate
• CAS No: 2248306-13-8
• MF: C₂₃H₁₄N₂O₄S₂
• MW: 446.498262882233
• CID: 6143799
• PubChem ID: 165731545
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6524838
• 2248306-13-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate

• Inchi： 1S/C23H14N2O4S2/c26-19(29-25-22(27)15-9-4-5-10-16(15)23(25)28)13-18-20(14-7-2-1-3-8-14)24-21(31-18)17-11-6-12-30-17/h1-12H,13H2
• InChI Key： FNWALGDZVUPAQI-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=NC(C2C=CC=CC=2)=C1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 446.03949928g/mol
• Monoisotopic Mass: 446.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate (CAS No. 2248306-13-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate (CAS No. 2248306-13-8) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including an isoindole-1,3-dione moiety, a thiazole ring, and a thiophene substituent. These features make it a subject of interest in pharmaceutical and materials science research, particularly in the development of novel bioactive compounds and advanced polymers.

In recent years, the demand for heterocyclic compounds like this one has surged due to their versatile applications. Researchers are increasingly focusing on thiazole derivatives and isoindole-based molecules for their potential in drug discovery, especially in targeting inflammatory pathways and microbial infections. The inclusion of a thiophene group further enhances its electronic properties, making it relevant for organic electronics and optoelectronic devices—a hot topic in sustainable technology.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate offers opportunities for modular derivatization. This aligns with the growing trend of click chemistry and fragment-based drug design, which prioritize efficient molecular assembly. The compound’s CAS No. 2248306-13-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound’s biodegradability and metabolic pathways are under scrutiny, reflecting broader concerns about green chemistry and sustainable synthesis. Computational studies using AI-driven molecular modeling tools have predicted its pharmacokinetic profiles, addressing common queries about bioavailability and toxicity—a frequent search topic among chemists and pharmacologists.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-phenyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]acetate represents a convergence of medicinal chemistry and materials science. Its structural complexity and multifunctionality position it as a valuable candidate for interdisciplinary research, resonating with trends like precision medicine and smart materials. As investigations progress, its CAS No. 2248306-13-8 will remain pivotal for tracking advancements in peer-reviewed studies and patent filings.